Cas no 1368931-43-4 (2-amino-1-(2,5-dimethyl-1H-pyrrol-3-yl)propan-1-one)

• Product Name: 2-amino-1-(2,5-dimethyl-1H-pyrrol-3-yl)propan-1-one
• CAS No: 1368931-43-4
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 5908951
• PubChem ID: 82490460
• Update Time: 2025-07-21

2-amino-1-(2,5-dimethyl-1H-pyrrol-3-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(2,5-dimethyl-1H-pyrrol-3-yl)propan-1-one
• EN300-1835054
• 1368931-43-4

• Inchi： 1S/C9H14N2O/c1-5-4-8(7(3)11-5)9(12)6(2)10/h4,6,11H,10H2,1-3H3
• InChI Key： AZEQFOAPZCSIIV-UHFFFAOYSA-N
• SMILES： O=C(C(C)N)C1C=C(C)NC=1C

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 58.9Ų

Additional information on 2-amino-1-(2,5-dimethyl-1H-pyrrol-3-yl)propan-1-one

Research Brief on 2-amino-1-(2,5-dimethyl-1H-pyrrol-3-yl)propan-1-one (CAS: 1368931-43-4): Recent Advances and Applications

The compound 2-amino-1-(2,5-dimethyl-1H-pyrrol-3-yl)propan-1-one (CAS: 1368931-43-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrole backbone and amino-propanone side chain, exhibits potential applications in drug discovery, particularly in the development of novel psychoactive substances (NPS) and central nervous system (CNS) modulators. Recent studies have explored its synthesis, pharmacological properties, and potential therapeutic uses, making it a subject of both scientific and regulatory interest.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic pathways and structural analogs of 2-amino-1-(2,5-dimethyl-1H-pyrrol-3-yl)propan-1-one. The study highlighted the compound's versatility as a scaffold for designing new CNS-active molecules. The researchers employed a combination of computational modeling and in vitro assays to evaluate its binding affinity for serotonin and dopamine receptors, suggesting its potential as a lead compound for treating neurological disorders such as depression and Parkinson's disease.

Another significant development was reported in a 2024 preprint on bioRxiv, where the metabolic pathways and pharmacokinetics of 2-amino-1-(2,5-dimethyl-1H-pyrrol-3-yl)propan-1-one were elucidated using mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. The study revealed that the compound undergoes rapid hepatic metabolism, producing active metabolites that may contribute to its pharmacological effects. These findings are critical for understanding the safety profile and potential drug-drug interactions of this compound.

Regulatory agencies have also taken note of 2-amino-1-(2,5-dimethyl-1H-pyrrol-3-yl)propan-1-one due to its structural similarity to known synthetic cathinones, a class of compounds often associated with recreational drug use. The European Monitoring Centre for Drugs and Drug Addiction (EMCDDA) included this compound in its 2023 risk assessment report, emphasizing the need for further research to evaluate its abuse potential and public health risks. This regulatory scrutiny underscores the dual nature of the compound, which holds promise for therapeutic applications but also poses challenges for drug control policies.

Looking ahead, ongoing research aims to explore the therapeutic potential of 2-amino-1-(2,5-dimethyl-1H-pyrrol-3-yl)propan-1-one in greater depth. Preclinical trials are currently underway to assess its efficacy in animal models of neuropathic pain and anxiety disorders. Additionally, efforts are being made to optimize its synthetic route to improve yield and purity, which could facilitate its development into a viable drug candidate. The compound's unique chemical structure and biological activity make it a compelling subject for future studies in the chemical biology and pharmaceutical sciences.